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Compound of Interest

Compound Name: 4-Hydroxybenzyl cyanide

Cat. No.: B020548

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of 4-Hydroxybenzyl cyanide, ensuring the protection of
personnel and the integrity of your research.

Chemical Profile and Hazards

4-Hydroxybenzyl cyanide is a solid, appearing as a white to yellow or orange powder or
crystal.[1][2] It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] It
can cause skin and serious eye irritation.[1][2] Due to its cyanide component, it poses a
significant health risk, potentially leading to cyanosis and cardiac disturbances upon exposure.

[4]
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Physical and Chemical Properties

CAS Number

14191-95-8

Molecular Formula

C8H7NO

Molecular Weight 133.15 g/mol [3][5]

Appearance White to yellow or orange powder/crystal[1][2]
Melting Point 68-74 °C[2]

Boiling Point 150 °C at 1 mmHg[1][2]

Solubility Soluble in Methanol[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 4-Hydroxybenzyl

cyanide. The following table outlines the minimum required PPE.

PPE Component

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1][4]

Protects against dust particles

and splashes.

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile rubber).[4]

Prevents skin contact and

absorption.

Body Protection

A lab coat or chemical-

resistant apron.[4]

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates.[4]

Prevents inhalation of harmful
dust. All work should be
conducted in a certified

chemical fume hood.[4]

Operational Plan: From Receipt to Disposal

A clear, step-by-step operational plan is essential for minimizing risk.
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1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[4][6]

o Keep the container tightly closed.[4]
 Recommended storage temperature for the powder is -20°C for long-term stability.[5]
2. Handling and Use:

« All handling of 4-Hydroxybenzyl cyanide must be performed within a certified chemical
fume hood.[4]

» Before use, ensure all necessary PPE is donned correctly.

e Avoid the formation of dust and aerosols.[5][7]

o Use appropriate tools for weighing and transferring the solid material to prevent dispersal.
e Wash hands thoroughly after handling, even if gloves were worn.[4]

3. Disposal Plan:

o All waste materials, including empty containers, contaminated PPE, and residual chemical,
must be treated as hazardous waste.

» Dispose of contents and container in accordance with all local, state, and federal regulations.

[5]

e You may be able to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber system.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Scenario Action Plan

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[4]

Move the victim to fresh air immediately. If
breathing is difficult, give oxygen. If not

Inhalation breathing, give artificial respiration (do not use
mouth-to-mouth). Seek immediate medical
attention.[4][5]

Do NOT induce vomiting. If the victim is
Ingestion conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[4][5]

Evacuate the area. Wear appropriate PPE. For
Spil small spills, sweep up the solid material, taking
pi .
care not to create dust, and place itin a

suitable, closed container for disposal.[4][7]

Important Note: Always have a cyanide antidote kit available when working with cyanide
compounds and ensure personnel are trained in its use.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow for safely handling 4-Hydroxybenzyl cyanide
in a laboratory setting.
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Caption: Workflow for the safe handling of 4-Hydroxybenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Hydroxybenzyl Cyanide 14191-95-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 2. 4-Hydroxybenzyl cyanide - Shandong Biotech [shandongbiotech.com]

e 3. 4-Hydroxybenzyl cyanide | CBH7NO | CID 26548 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 5. file.medchemexpress.com [file.medchemexpress.com]

e 6. fishersci.com [fishersci.com]

e 7. 4-Hydroxybenzyl cyanide - Safety Data Sheet [chemicalbook.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 4-Hydroxybenzyl Cyanide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020548#personal-protective-equipment-for-handling-
4-hydroxybenzyl-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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